Cas no 81390-99-0 (Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI))

• Product Name: Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI)
• CAS No: 81390-99-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 708068
• PubChem ID: 12939064
• Update Time: 2025-04-19

Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI)
• SCHEMBL12409378
• (S)-1-(2-(Methoxymethyl)pyrrolidin-1-yl)ethanone
• 81390-99-0

• Inchi： 1S/C8H15NO2/c1-7(10)9-5-3-4-8(9)6-11-2/h8H,3-6H2,1-2H3/t8-/m0/s1
• InChI Key： CHHFWMYJQPSGBM-QMMMGPOBSA-N
• SMILES： O(C)C[C@@H]1CCCN1C(C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5Ų